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Compound of Interest

(4-Methyl-1,3-thiazol-2-
Compound Name: o
yl)acetonitrile

Cat. No.: B011094

An In-depth Technical Guide on the Safety and Handling of (4-Methyl-1,3-thiazol-2-
yl)acetonitrile

Foreword: A Proactive Approach to Nitrile Safety

This guide serves as a comprehensive resource for the safe handling of (4-Methyl-1,3-thiazol-
2-yl)acetonitrile in a laboratory setting. As Senior Application Scientist, my objective is not
merely to list procedures, but to instill a deep understanding of the chemical's nature, enabling
researchers to anticipate and mitigate risks effectively. The core principle of this document is
that true laboratory safety stems from a combination of robust protocols and a well-informed
scientific intuition. (4-Methyl-1,3-thiazol-2-yl)acetonitrile is a valuable intermediate in
synthetic chemistry, particularly in the development of pharmaceuticals and other bioactive
molecules.[1][2] However, its utility is matched by its potential hazards, primarily stemming from
its acetonitrile functional group. Organic nitriles can be metabolized to release cyanide, a
potent and rapid-acting toxin.[3][4] Therefore, all handling protocols must be executed with the
same level of caution afforded to inorganic cyanide salts. This guide is structured to build from
foundational knowledge of the compound's properties to practical applications in daily
laboratory work and emergency preparedness.

Compound Identification and Physicochemical
Properties
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Understanding the fundamental properties of a chemical is the first step in a thorough risk
assessment. (4-Methyl-1,3-thiazol-2-yl)acetonitrile is a heterocyclic compound with
characteristics that influence its behavior and dictate specific handling requirements.

Property Value Source

] 2-(4-methyl-1,3-thiazol-2- ]
Chemical Name o PubChemLite[5]
yl)acetonitrile

CAS Number 19785-39-8 ChemBKJ1]
Molecular Formula CeHeN2S ChemBK]1]
Molecular Weight 138.19 g/mol ChemBK[1]
Appearance Colorless to pale yellow liquid ChemBK[1]
Boiling Point 82°C ChemBKJ1]
Density 1.205 g/cm3 ChemBK[1]
Flash Point 107.2 °C ChemBKJ1]

- Soluble in water and most
Solubility ] ChemBKJ1]
organic solvents

Hazard Identification and Toxicological Profile

While specific toxicological data for (4-Methyl-1,3-thiazol-2-yl)acetonitrile is limited, a
comprehensive hazard assessment can be constructed by examining its structural analogues
and the known toxicology of the nitrile functional group. The primary toxicological concern is the
potential for in vivo metabolic release of the cyanide ion (CN~), which inhibits cellular
respiration, leading to histotoxic hypoxia.[3]

GHS Classification (Based on Analogue Data)

The Globally Harmonized System (GHS) classifications for structurally similar thiazolyl
acetonitriles provide a reliable framework for assessing the hazards of (4-Methyl-1,3-thiazol-2-
yl)acetonitrile.[6][7]

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


https://www.benchchem.com/product/b011094?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/737184
https://www.chembk.com/en/chem/2-(4-methyl-1,3-thiazol-2-yl)acetonitrile
https://www.chembk.com/en/chem/2-(4-methyl-1,3-thiazol-2-yl)acetonitrile
https://www.chembk.com/en/chem/2-(4-methyl-1,3-thiazol-2-yl)acetonitrile
https://www.chembk.com/en/chem/2-(4-methyl-1,3-thiazol-2-yl)acetonitrile
https://www.chembk.com/en/chem/2-(4-methyl-1,3-thiazol-2-yl)acetonitrile
https://www.chembk.com/en/chem/2-(4-methyl-1,3-thiazol-2-yl)acetonitrile
https://www.chembk.com/en/chem/2-(4-methyl-1,3-thiazol-2-yl)acetonitrile
https://www.chembk.com/en/chem/2-(4-methyl-1,3-thiazol-2-yl)acetonitrile
https://www.benchchem.com/product/b011094?utm_src=pdf-body
https://drs.illinois.edu/Page/SafetyLibrary/Cyanides
https://www.benchchem.com/product/b011094?utm_src=pdf-body
https://www.benchchem.com/product/b011094?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Thiazol-2-YL-acetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/342465
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Class Hazard Category Hazard Statement

H302: Harmful if swallowed[6]

Acute Toxicity, Oral Category 4 7]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[6][7]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[6][7]
) ] o H315: Causes skin irritation[6]
Skin Corrosion/Irritation Category 2

[7]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation[6][7]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[6][7]

Routes of Exposure and Symptoms

Exposure can occur via inhalation, skin contact, eye contact, and ingestion.[8] Symptoms of
exposure are consistent with cyanide poisoning and can manifest rapidly.[9][10]

e Inhalation: May cause respiratory tract irritation, headache, dizziness, rapid breathing,
weakness, nausea, and vomiting.[3][11] High concentrations can lead to convulsions, loss of
consciousness, and death.[10]

o Dermal Contact: Harmful if absorbed through the skin.[11] Causes skin irritation. Prolonged
contact can lead to systemic toxicity.

o Eye Contact: Causes serious eye irritation, which can result in pain, redness, and potential
damage to the cornea.[1]

 Ingestion: Harmful if swallowed.[11] Can cause immediate collapse and death.[3]

Engineering Controls and Personal Protective
Equipment (PPE)
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A multi-layered safety approach combining engineering controls and appropriate PPE is
mandatory. The primary goal is to minimize all potential routes of exposure.

Engineering Controls

o Chemical Fume Hood: All work with (4-Methyl-1,3-thiazol-2-yl)acetonitrile, including
weighing, transfers, and reactions, must be performed inside a certified chemical fume hood.
[9][12] This is the most critical engineering control to prevent inhalation exposure.

o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[11]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the specific procedures
being performed.
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PPE Item

Specification

Rationale and Best
Practices

Hand Protection

Nitrile Gloves (minimum 8 mil

thickness)

Nitrile provides good
resistance to a range of
chemicals.[13] Thin disposable
gloves are for splash
protection only and must be
changed immediately upon
contamination.[14] For
extended operations, consider
double-gloving.[3][15] Always
remove gloves carefully to
avoid contaminating your skin
and wash hands thoroughly
after use.[12][14]

Eye Protection

Chemical Splash Goggles and
Face Shield

Goggles provide a seal around
the eyes to protect from
splashes. A face shield should
be worn over goggles during
procedures with a higher risk

of splashing or splattering.[12]

Body Protection

Flame-Retardant Lab Coat

A lab coat protects against
splashes and should be kept
fully fastened.[3] Ensure
clothing covers legs and feet
(i.e., long pants and closed-toe
shoes).[12]

Respiratory Protection

NIOSH-approved respirator

A respirator may be required if
engineering controls are
insufficient or during
emergency situations. Use
must comply with a formal
respiratory protection program,

including fit-testing.[11]
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Safe Handling and Storage Protocols

Adherence to strict protocols is essential for mitigating the risks associated with this compound.

General Handling Practices

o Designated Area: Establish a designated area within the fume hood for working with this
compound. Clearly label this area.

o Avoid Aerosols: Handle the material carefully to avoid generating mists or vapors.

o Work Practices: Never work alone when handling highly toxic substances.[12] A "buddy
system" ensures that someone is available to provide aid in an emergency.[12]

o Decontamination: Protect work surfaces with disposable plastic-backed absorbent paper.[8]
After work is complete, decontaminate the work area and equipment. A recommended
procedure is to first wipe surfaces with a pH 10 buffer solution, followed by a 10% bleach
solution, and finally a water rinse.[16] All cleaning materials must be disposed of as
hazardous waste.[16]

Storage

o Container: Store in a tightly closed, clearly labeled container.[9][11]
e Location: Store in a cool, dry, well-ventilated, and secured area.[9][11]

e Incompatibilities: (4-Methyl-1,3-thiazol-2-yl)acetonitrile must be stored separately from
strong acids, acid salts, and strong oxidizing agents.[9] Contact with acids will accelerate the
release of highly toxic and flammable hydrogen cyanide (HCN) gas.[3][16]

Experimental Protocol: Weighing and Preparing a
Solution

This protocol outlines the steps for safely weighing the compound and preparing a stock
solution, a common procedure in a research setting.

Objective: To safely and accurately prepare a 0.5 M solution of (4-Methyl-1,3-thiazol-2-
yl)acetonitrile in Acetonitrile.
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Materials:

¢ (4-Methyl-1,3-thiazol-2-yl)acetonitrile
e Anhydrous Acetonitrile (LC/MS grade)
o Volumetric flask with stopper

e Glass funnel

o Disposable pipette

e Weighing paper

e Spatula

» Beaker for secondary containment
Procedure:

o Preparation: Don all required PPE (lab coat, nitrile gloves, chemical splash goggles, face
shield). Ensure the chemical fume hood sash is at the proper working height.

o Designate Area: Place absorbent bench paper on the surface of the fume hood. Place an
analytical balance inside the hood if possible, or weigh the compound in the hood and
quickly seal the container for transport to a nearby balance.

» Weighing:
o Place a piece of weighing paper on the balance and tare it.

o Carefully dispense the required amount of (4-Methyl-1,3-thiazol-2-yl)acetonitrile onto
the weighing paper using a clean spatula.

o Record the exact weight.
e Transfer:

o Place the volumetric flask inside a beaker for secondary containment.
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o Insert a funnel into the neck of the volumetric flask.

o Carefully transfer the weighed compound into the funnel. Tap the weighing paper to
ensure all powder is transferred.

¢ Dissolution:

o Using a disposable pipette, add a small amount of acetonitrile to the flask to wash any
remaining compound from the funnel.

o Add approximately half of the final required volume of acetonitrile to the flask.
o Stopper the flask and gently swirl to dissolve the compound completely.
e Dilution to Volume:

o Once dissolved, carefully add acetonitrile until the bottom of the meniscus reaches the
calibration mark on the neck of the flask.

o Stopper the flask and invert it several times to ensure the solution is homogeneous.

» Labeling and Storage: Immediately label the flask with the compound name, concentration,
solvent, date, and your initials. Store according to the protocols in Section 4.2.

o Cleanup: Dispose of the weighing paper, pipette, and any contaminated gloves in the
designated solid hazardous waste container. Decontaminate the spatula and work area as
described in Section 4.1.
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Immediaie Actions

[Alert others in the Iat)
—————————————— *E:all for Emergency Medical Help (911} === ——————————=a

- T J

4 )

Exposu:re Type & First Aid

Provide SDS to Responders
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Caption: Emergency response flowchart for personnel exposure.

Waste Disposal

All waste contaminated with (4-Methyl-1,3-thiazol-2-yl)acetonitrile is considered hazardous
waste.

o Containers: Use dedicated, clearly labeled hazardous waste containers for cyanide-
containing waste. [16]* Labeling: The waste container must be labeled "HAZARDOUS
WASTE — CYANIDE" and "NO ACIDS". [16]* Segregation: Do not mix cyanide waste with
other waste streams, especially acidic waste, to prevent the generation of HCN gas.

» Disposal: Follow all institutional, local, and federal regulations for hazardous waste disposal.
Contact your institution's Environmental Health and Safety (EH&S) department for pickup
and disposal procedures. [16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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